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Compound of Interest

Compound Name: Onono

Cat. No.: B1236737

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Tirabrutinib (also known as ONO/GS-4059), a potent and selective second-generation Bruton's
tyrosine kinase (BTK) inhibitor. Tirabrutinib covalently binds to BTK, preventing B-cell receptor
signaling and subsequent B-cell development and proliferation.[1][2] These protocols are
intended to guide researchers in various in vitro and in vivo assays.

Chemical Properties

A summary of the key chemical properties of Tirabrutinib is presented in the table below.
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Property Value Reference
(R)-6-amino-9-(1-(but-2-

noyl)pyrrolidin-3-yl)-7-(4-

IUPAC Name ynoyhpy W _ ( [1]
phenoxyphenyl)-7,9-dihydro-
8H-purin-8-one
ONO-4059, GS-4059, ONO-

Synonyms [3]
WG-307

CAS Number 1351636-18-4 (free base) [11[3]

Molecular Formula C25H22N603 [1]

Molecular Weight 454.49 g/mol [1]

Purity >98% [1]

Appearance Crystalline solid

Solubility Data

Tirabrutinib exhibits varying solubility depending on the solvent. It is highly soluble in dimethyl

sulfoxide (DMSOQO) and has limited solubility in ethanol and water.[4] For in vivo applications,

specific formulations are required to achieve desired concentrations.
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Solvent Solubility Reference
DMSO > 100 mg/mL [1]
Ethanol ~1 mg/mL [4]
Water Essentially insoluble [4]

In vivo Formulation 1

> 2.5 mg/mL in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline

[1]

In vivo Formulation 2

> 2.5 mg/mL in 10% DMSO,
90% (20% SBE-B-CD in

saline)

[1]

In vivo Formulation 3

= 2.5 mg/mL in 10% DMSO,
90% Corn OIl

[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tirabrutinib in DMSO,

suitable for most in vitro assays.

Materials:

 Tirabrutinib (free base, MW: 454.49 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

o Pipettes

Procedure:
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e Weighing: Accurately weigh out a desired amount of Tirabrutinib powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.54 mg
of Tirabrutinib.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Tirabrutinib powder. For 4.54 mg, add 1 mL of DMSO.

o Mixing: Vortex the solution thoroughly until the Tirabrutinib is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if
precipitation is observed.[5]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for
long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[1][3]
For optimal stability in solvent, storage at -80°C for up to a year is recommended.[6][7]

Preparation of Working Solutions for In Vitro Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working
concentrations for cell-based assays.

Materials:

10 mM Tirabrutinib in DMSO stock solution

Appropriate cell culture medium

Sterile microcentrifuge tubes

Pipettes
Procedure:

o Serial Dilutions: Prepare a series of dilutions from the 10 mM stock solution using cell culture
medium. It is recommended to perform a multi-step dilution to ensure accuracy, especially for
low nanomolar concentrations.
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» Final Concentration: The final concentration of DMSO in the cell culture medium should be
kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle
control in your experiments contains the same final concentration of DMSO.

o Example Dilution: To prepare a 100 nM working solution in 10 mL of culture medium, add 1
uL of the 10 mM stock solution to the 10 mL of medium.

Preparation of an In Vivo Formulation

This protocol provides an example of how to prepare Tirabrutinib for oral administration in
animal models.

Materials:

e Tirabrutinib
e DMSO

e PEG300

e Tween-80
 Sterile Saline
 Sterile tubes
o Vortex mixer
Procedure:

« Initial Dissolution: Prepare a concentrated stock solution of Tirabrutinib in DMSO (e.g., 25
mg/mL).

o Formulation: To prepare a final solution with a concentration of 2.5 mg/mL, follow these steps
sequentially:

o Take 100 pL of the 25 mg/mL Tirabrutinib in DMSO stock solution.

o Add 400 pL of PEG300 and mix thoroughly.
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o Add 50 pL of Tween-80 and mix until the solution is clear.

o Add 450 pL of sterile saline to bring the final volume to 1 mL.

e Administration: The resulting solution will have a Tirabrutinib concentration of 2.5 mg/mL in a
vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This formulation is
suitable for oral gavage. The mixed solution should be used immediately for optimal results.

[6]

Mechanism of Action and Signaling Pathway

Tirabrutinib is an irreversible inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the
B-cell receptor (BCR) signaling pathway.[8] Upon antigen binding to the BCR, a signaling
cascade is initiated, leading to B-cell proliferation, differentiation, and survival. Tirabrutinib
covalently binds to a cysteine residue (Cys-481) in the active site of BTK, blocking its kinase
activity.[8] This inhibition prevents the phosphorylation of downstream targets, including
phospholipase Cy2 (PLCy2), thereby abrogating the signaling cascade that leads to the
activation of transcription factors like NF-kB and NFAT.[9][10]
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Caption: BTK Signaling Pathway Inhibition by Tirabrutinib.

Experimental Workflow for In Vitro Kinase Assay
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The following diagram illustrates a typical workflow for assessing the inhibitory activity of
Tirabrutinib on BTK in a cell-free kinase assay.
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Caption: Workflow for an In Vitro BTK Kinase Assay.

Safety Precautions

Tirabrutinib is a potent bioactive compound and should be handled with appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses. All handling
should be performed in a chemical fume hood. Consult the Safety Data Sheet (SDS) for
complete safety information. For research use only. Not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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